Cas no 820245-64-5 (Carbonochloridothioic acid, S-(3-methoxyphenyl) ester)

• Product Name: Carbonochloridothioic acid, S-(3-methoxyphenyl) ester
• CAS No: 820245-64-5
• MF: C₈H₇ClO₂S
• MW: 202.657980203629
• CID: 5262070
• Update Time: 2025-10-28

Carbonochloridothioic acid, S-(3-methoxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridothioic acid, S-(3-methoxyphenyl) ester

• Inchi： 1S/C8H7ClO2S/c1-11-6-3-2-4-7(5-6)12-8(9)10/h2-5H,1H3
• InChI Key： OTJNQPRCTDIYFB-UHFFFAOYSA-N
• SMILES： C(Cl)(SC1=CC=CC(OC)=C1)=O

Additional information on Carbonochloridothioic acid, S-(3-methoxyphenyl) ester

Comprehensive Guide to Carbonochloridothioic acid, S-(3-methoxyphenyl) ester (CAS No. 820245-64-5): Properties, Applications, and Market Insights

Carbonochloridothioic acid, S-(3-methoxyphenyl) ester (CAS No. 820245-64-5) is a specialized organosulfur compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as S-(3-methoxyphenyl) carbonochloridothioate, belongs to the class of thiocarbamate derivatives, which are widely studied for their reactivity and functional versatility. In this article, we will explore its molecular structure, synthesis methods, applications, and current market trends.

The molecular formula of Carbonochloridothioic acid, S-(3-methoxyphenyl) ester is C₈H₇ClO₂S, with a molecular weight of approximately 202.66 g/mol. Its structure features a thiocarbonyl group bonded to a chlorine atom and a 3-methoxyphenyl moiety, which contributes to its reactivity in organic synthesis. Researchers often investigate this compound for its potential as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

One of the key applications of Carbonochloridothioic acid, S-(3-methoxyphenyl) ester is in the field of medicinal chemistry, where it serves as a building block for the synthesis of bioactive molecules. Its thiocarbamate functional group is known to interact with biological targets, making it a candidate for drug discovery programs. Additionally, this compound has been explored in polymer chemistry for modifying material properties, such as thermal stability and adhesion.

Recent advancements in green chemistry have sparked interest in the sustainable synthesis of Carbonochloridothioic acid, S-(3-methoxyphenyl) ester. Researchers are investigating eco-friendly catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing demand for sustainable chemical processes in industries worldwide.

The market for Carbonochloridothioic acid, S-(3-methoxyphenyl) ester is influenced by trends in the pharmaceutical and agrochemical sectors. As drug development becomes more complex, the need for high-purity intermediates like this compound has increased. Furthermore, the rise of precision agriculture has driven demand for novel agrochemicals, where thiocarbamate derivatives play a role in formulating advanced crop protection agents.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly used to characterize Carbonochloridothioic acid, S-(3-methoxyphenyl) ester. These methods ensure the compound's purity and stability, which are critical for research and industrial applications. Storage recommendations typically include keeping the compound in a cool, dry place, away from light and moisture to maintain its integrity.

In conclusion, Carbonochloridothioic acid, S-(3-methoxyphenyl) ester (CAS No. 820245-64-5) is a versatile chemical with significant potential in multiple fields. Its unique structure and reactivity make it a valuable tool for scientists and manufacturers. As industries continue to prioritize innovation and sustainability, this compound is likely to remain relevant in cutting-edge research and development.